2-(4-Methyl-6-(methylamino)pyridin-3-yl)pyrrolidine-1-carbaldehyde

Specification

• Molecular Formula: C12H17N3O
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 2-[4-methyl-6-(methylamino)pyridin-3-yl]pyrrolidine-1-carbaldehyde
• Standard InChI: InChI=1S/C12H17N3O/c1-9-6-12(13-2)14-7-10(9)11-4-3-5-15(11)8-16/h6-8,11H,3-5H2,1-2H3,(H,13,14)
• Standard InChI Key: FDQFYMWZRDKOLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1C2CCCN2C=O)NC

Introduction

2-(4-Methyl-6-(methylamino)pyridin-3-yl)pyrrolidine-1-carbaldehyde is a complex organic compound that combines a pyridine ring with a pyrrolidine moiety. This compound is of interest in chemical synthesis due to its potential applications in pharmaceuticals and organic chemistry research. Despite its discontinuation as a commercial product, it remains a subject of interest for researchers exploring novel chemical structures and their biological activities.

Chemical Formula and Molecular Weight

• Chemical Formula: C12H17N3O

• Molecular Weight: 219.28 g/mol

Structural Features

The compound features a pyridine ring substituted with a methyl group and a methylamino group, attached to a pyrrolidine ring, which is further linked to a carbaldehyde functional group. This structure suggests potential reactivity and versatility in chemical reactions.

Hazard Information

Given its chemical nature, it is likely to be hazardous, but specific safety data sheets are not readily available due to its discontinued status.

Potential Applications

• Pharmaceutical Research: Compounds with similar structures are often explored for their biological activities, including potential roles in drug development.

• Organic Chemistry Research: The compound's unique structure makes it a candidate for studying chemical reactivity and developing new synthetic methodologies.

Challenges

• Availability: The compound is no longer commercially available, which limits its accessibility for research purposes.

• Lack of Detailed Studies: There is a need for more comprehensive studies on its chemical properties, synthesis methods, and potential biological activities.